Cas no 955-40-8 ((S)-Ethyl 1-benzylpyrrolidine-2-carboxylate)

• Product Name: (S)-Ethyl 1-benzylpyrrolidine-2-carboxylate
• CAS No: 955-40-8
• Molecular Formula: C₁₄H₁₉NO₂
• Molecular Weight: 233.30616
• MDL: MFCD00075531
• CID: 796957
• PubChem ID: 24862817

(S)-Ethyl 1-benzylpyrrolidine-2-carboxylate Properties

Names and Identifiers

• (S)-Ethyl 1-benzylpyrrolidine-2-carboxylate
• L-Proline,1-(phenylmethyl)-, ethyl ester
• N-BENZYL-L-PROLINE ETHYL ESTER
• (S)-1-benzyl-2-carboxyethyl-pyrrolidine
• (S)-N-benzylproline ethyl ester
• ethyl (S)-N-benzyl pyrrolidine-2-carboxylate
• ethyl (S)-N-benzylprolinate
• N-benzyl-(S)-proline ethyl ester
• Ethyl 1-(phenylmethyl)-L-prolinate
• N-Benzyl-L-proline ethyl ester, 97%
• MFCD00075531
• CS-0159375
• EN300-731653
• ethyl benzyl-L-prolinate
• DTXSID40350814
• AKOS016843123
• FLASAKCDOWUBQX-ZDUSSCGKSA-N
• LS-11347
• 955-40-8
• ethyl (2S)-1-benzylpyrrolidine-2-carboxylate
• SCHEMBL1188654
• Ethyl 1-benzyl-L-prolinate
• ethyl 1-benzylprolinate
• N-benzyl-proline ethyl ester
• AT38558

• MDL： MFCD00075531
• InChIKey： FLASAKCDOWUBQX-ZDUSSCGKSA-N
• Inchi： InChI=1S/C14H19NO2/c1-2-17-14(16)13-9-6-10-15(13)11-12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3/t13-/m0/s1
• SMILES： CCOC(=O)[C@@H]1CCCN1CC2=CC=CC=C2

Computed Properties

• Exact Mass: 233.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 233.141578849g/mol
• Heavy Atom Count: 17
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.15200
• PSA: 29.54000
• Refractive Index: n20/D 1.511(lit.)
• Boiling Point: 308.9±35.0 °C at 760 mmHg
• Vapor Pressure: 0.15 mmHg ( 100 °C)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]20/D −62°, neat
• Density: 1.048 g/mL at 25 °C(lit.)

(S)-Ethyl 1-benzylpyrrolidine-2-carboxylate Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1760
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：8
• FLUKA BRAND F CODES：3-10-34

(S)-Ethyl 1-benzylpyrrolidine-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%